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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of polyester fibers
with Disperse Blue 291 in a research laboratory setting. The protocol outlines the necessary
reagents, equipment, and step-by-step procedures for dyeing, after-treatment, and evaluation
of the dyed fibers.

Overview

Polyester, a synthetic hydrophobic fiber, requires specific dyeing conditions to achieve deep
and fast colorations. Disperse dyes, which are non-ionic and have low water solubility, are the
primary class of dyes used for polyester. The dyeing process is typically carried out at high
temperatures (around 130°C) under pressure to facilitate the diffusion of the dye molecules into
the amorphous regions of the polyester fibers.[1][2][3] A subsequent reduction clearing process
is crucial to remove unfixed dye from the fiber surface, thereby improving the wash fastness of
the dyeing.[4][5][6] This protocol details a standard high-temperature exhaust dyeing method
for Disperse Blue 291 on polyester fibers.

Disperse Blue 291 Properties:[7][8]
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Property Value
C.l. Name Disperse Blue 291
CAS Number 83929-84-4 / 56548-64-2[7][8]

Molecular Formula

C19H21BrNeOs6[7][8]

Molecular Weight 509.31 g/mol [7][8]
Class Azo[7][8]

o Primarily for dyeing and printing on polyester
Application

and its blends.[7][8][9]

Experimental Protocols

This section provides detailed methodologies for the dyeing of polyester fibers with Disperse

Blue 291, including dyebath preparation, the dyeing cycle, reduction clearing, and

colorfastness testing.

2.1. Materials and Reagents

Material/Reagent

Grade

Polyester fiber/fabric

Scoured and bleached

Disperse Blue 291

Commercial Grade

Dispersing agent (anionic)

Laboratory Grade

Acetic acid (CH3COOH)

Laboratory Grade

Sodium hydrosulfite (Na2S204)

Laboratory Grade

Sodium hydroxide (NaOH)

Laboratory Grade

Distilled or deionized water

2.2. Equipment

o High-temperature laboratory dyeing machine (e.g., glycerin bath beaker dyer or similar)
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o Beakers and graduated cylinders

e Magnetic stirrer and stir bars

e pH meter

e Analytical balance

o Launder-Ometer or similar washing fastness tester

o Crockmeter

e Xenon arc lamp lightfastness tester

o Spectrophotometer for color measurement (optional)
e Grey scales for assessing color change and staining

2.3. Experimental Workflow
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Preparation

Weigh Polyester Fiber Prepare Dyebath Solution

Dyeing |Process
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:

High-Temperature Dyeing Cycle

:
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Drying
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Polyester
Fibers with Disperse Blue 291]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345536#protocol-for-dyeing-polyester-fibers-with-
disperse-blue-291g-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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